Cas no 116209-27-9 (3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde)

• Product Name: 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde
• CAS No: 116209-27-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD07403409
• CID: 1038147
• PubChem ID: 6500387
• Update Time: 2025-10-30

3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde
• 3-methoxy-4-(1-pyrrolidinyl)benzaldehyde(SALTDATA: FREE)
• 3-Methoxy-4-pyrrolidin-1-yl-benzaldehyde
• 3-methoxy-4-(1-pyrrolidinyl)-benzaldehyde
• 3-methoxy-4-pyrrolidinylbenzaldehyde
• 3-methoxy-4-(1-pyrrolidinyl)benzaldehyde
• 116209-27-9
• BDBM50585948
• AKOS000101883
• VS-08029
• Benzaldehyde, 3-methoxy-4-(1-pyrrolidinyl)-
• MFCD07403409
• 3-methoxy-4-pyrrolidin-1-ylbenzaldehyde
• SCHEMBL1049476
• STL376989
• CS-0118933
• DTXSID50424676
• CHEMBL5083538
• BBL025602

• MDL： MFCD07403409
• Inchi： 1S/C12H15NO2/c1-15-12-8-10(9-14)4-5-11(12)13-6-2-3-7-13/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key： DHEGLVHUQIEQEA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C=CC=1N1CCCC1

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.17290

Additional information on 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde

Recent Advances in the Study of 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde (CAS: 116209-27-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde (CAS: 116209-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activities, and potential therapeutic applications. The findings discussed herein are based on peer-reviewed publications and recent advancements in the field.

Recent studies have demonstrated that 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde serves as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the methoxy and pyrrolidine substituents, contribute to its unique chemical reactivity and biological interactions. Researchers have explored its utility in the development of novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases, including cancer and neurodegenerative disorders.

One of the most notable applications of this compound is its role in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). PPIs are critical in cellular signaling pathways, and their dysregulation is often associated with disease states. The ability of 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde to serve as a scaffold for PPI inhibitors has been validated through in vitro and in vivo studies, showcasing its potential as a therapeutic agent.

In addition to its role in drug discovery, recent research has also investigated the pharmacokinetic properties of 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for determining its suitability as a drug candidate. Preliminary results indicate favorable pharmacokinetic characteristics, although further optimization may be required to enhance its bioavailability and reduce potential toxicity.

Another area of interest is the compound's potential as a fluorescent probe for bioimaging applications. The presence of the benzaldehyde moiety allows for conjugation with various fluorophores, enabling the visualization of biological processes in real-time. This property has been exploited in recent studies to track the localization and dynamics of target proteins within cells, providing valuable insights into their functional roles.

Despite these promising findings, challenges remain in the practical application of 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde. Issues such as synthetic scalability, stability under physiological conditions, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through structural modifications and the development of novel delivery systems.

In conclusion, 3-Methoxy-4-(pyrrolidin-1-yl)benzaldehyde (CAS: 116209-27-9) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to bioimaging, underscore its importance in advancing our understanding of disease mechanisms and developing new therapeutic strategies. Future studies will likely continue to explore its potential, paving the way for innovative treatments in the years to come.